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Compound of Interest

Compound Name: Yttrium carbide (YC2)

Cat. No.: B081715 Get Quote

Application Notes and Protocols: Yttrium
Carbide for Hydrogen Storage
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the investigation of yttrium

carbide materials for potential hydrogen storage applications. The information compiled herein

is based on available research and is intended to guide further experimental work in this area.

Introduction
Yttrium-based materials, including carbides and their derivatives, are under investigation for

solid-state hydrogen storage due to their potential for reversible hydrogen absorption and

desorption. This document outlines the synthesis, activation, and characterization of yttrium

silicide carbides, a promising class of materials in this domain.

Data Presentation: Hydrogen Storage Properties of
Yttrium Silicide Carbides
The following table summarizes the key quantitative data obtained from studies on yttrium

silicide carbides (Y₅Si₃Cₓ).
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Property Value Conditions

Maximum Hydrogen Saturation ~7 H (fu)⁻¹ (for Y₅Si₃C₀.₅H₇.₃₃) Dependent on carbon content.

Reversible Hydrogen Cycling

Capacity
0.9 - 1.2 H (fu)⁻¹

Between room temperature

and 500°C.

Cycling Stability
Repeated cycling of 2.5 H

(fu)⁻¹
For x ≥ 0.3 in Y₅Si₃Cₓ.

Desorption Temperature

Range

Rapid desorption between

438°C and 446°C
---

Activation Requirement
Temperature cycling in H₂

pressure (> 2 atm) to > 550°C

Conditions depend on carbon

content.

Experimental Protocols
I. Synthesis of Yttrium Silicide Carbide (Y₅Si₃Cₓ) via Arc
Melting
This protocol describes the synthesis of yttrium silicide carbide, a precursor for hydrogen

storage studies.

Materials:

Pre-formed Yttrium Silicide (Y₅Si₃)

High-purity Carbon (graphite)

Argon gas (high purity)

Equipment:

Arc melting furnace with a non-consumable tungsten electrode and a water-cooled copper

hearth.

High-vacuum pumping system.

Balance for precise weighing of precursors.
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Procedure:

Weigh the desired stoichiometric amounts of pre-formed Y₅Si₃ and carbon to achieve the

target carbon content 'x' in Y₅Si₃Cₓ.

Place the mixture onto the copper hearth of the arc melting furnace.

Evacuate the furnace chamber to a high vacuum and then backfill with high-purity argon gas.

Initiate the arc between the tungsten electrode and the sample to melt the constituents.

Re-melt the resulting ingot multiple times, flipping it between each melt, to ensure

homogeneity.

Allow the final ingot to cool under the argon atmosphere.

The synthesized Y₅Si₃Cₓ can be crushed into a powder for subsequent experiments.

II. Activation of Yttrium Silicide Carbide for Hydrogen
Absorption
This protocol details the necessary activation process to enable hydrogen uptake in the

synthesized carbide material.[1]

Materials:

Synthesized Y₅Si₃Cₓ powder.

Hydrogen gas (high purity).

Equipment:

High-pressure, high-temperature reactor (e.g., Sieverts' apparatus).

Temperature controller.

Pressure transducer.
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Procedure:

Load a known quantity of the Y₅Si₃Cₓ powder into the sample holder of the reactor.

Evacuate the system to remove any atmospheric contaminants.

Introduce hydrogen gas into the reactor to a pressure above 2 atm.

Begin temperature cycling:

Heat the sample to a temperature exceeding 550°C. The exact temperature will depend

on the carbon content (higher carbon content requires higher temperatures).[1]

Hold at the elevated temperature for a set duration.

Cool the sample down.

Repeat the temperature cycling process as necessary to fully activate the material. The

completion of activation is indicated by the sample's ability to readily absorb hydrogen.

III. Measurement of Hydrogen Absorption/Desorption
Properties
This protocol outlines the use of a Sieverts'-type apparatus to measure the hydrogen storage

characteristics of the activated yttrium silicide carbide.

Equipment:

Sieverts'-type volumetric apparatus.

Activated Y₅Si₃Cₓ sample.

Hydrogen gas (high purity).

Thermostatic bath or furnace for temperature control.

Procedure:
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Sample Preparation: Place a precisely weighed amount of the activated Y₅Si₃Cₓ into the

sample chamber of the Sieverts' apparatus.

Degassing: Heat the sample under vacuum to remove any pre-adsorbed gases.

Isothermal Absorption:

Set the sample chamber to the desired temperature.

Introduce a known amount of hydrogen gas from a calibrated volume into the sample

chamber.

Monitor the pressure drop as the sample absorbs hydrogen. The amount of absorbed

hydrogen is calculated based on the change in pressure.

Repeat the introduction of hydrogen gas in increments until the sample is saturated or the

desired pressure is reached to construct a Pressure-Composition-Isotherm (PCI) curve.

Isothermal Desorption:

Starting from a hydrogen-loaded state, incrementally reduce the pressure in the sample

chamber by expanding the gas into a calibrated volume.

Monitor the pressure increase as the sample desorbs hydrogen.

Calculate the amount of desorbed hydrogen at each pressure step to construct the

desorption PCI curve.

Kinetics Measurement: At a constant temperature and pressure, monitor the rate of

hydrogen absorption or desorption over time to determine the kinetics of the process.

Thermodynamic Analysis: By measuring PCI curves at different temperatures, a van't Hoff

plot can be constructed to determine the enthalpy and entropy of hydride formation.[1]
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Material Synthesis
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Caption: Workflow for Yttrium Silicide Carbide Synthesis and Hydrogen Storage Analysis.
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Absorption Measurement
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Caption: Logical Flow for Isothermal Hydrogen Storage Measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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